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Abstract

(19Z)-Normacusine B, also known as vellosiminol, is a sarpagine-type indole alkaloid. This
technical guide aims to provide a comprehensive overview of the spectroscopic data for (19Z)-
Normacusine B, a compound of interest in natural product chemistry and drug discovery. Due
to the limited availability of publicly accessible, detailed spectroscopic data for this specific
isomer, this document presents a summary of known information and outlines the general
methodologies used for the characterization of such alkaloids. The guide is intended to serve
as a foundational resource for researchers working with sarpagine-type alkaloids.

Introduction

Normacusine B is an indole alkaloid that has been isolated from plant species of the Strychnos
genus. The "(192)" designation refers to the stereochemistry at the ethylidene side chain, a
crucial feature influencing its biological activity and spectroscopic properties. Sarpagine-type
alkaloids are a significant class of natural products known for their complex molecular
architectures and diverse pharmacological activities. Accurate and detailed spectroscopic data
are paramount for the unambiguous identification and characterization of these compounds, as
well as for quality control in synthetic and medicinal chemistry applications.

While the total synthesis of Normacusine B has been reported, detailed experimental
spectroscopic data for the (192)-isomer is not readily available in tabulated form in the scientific
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literature. This guide, therefore, collates the available information and provides a framework for
the spectroscopic analysis of this compound.

Spectroscopic Data Presentation

A comprehensive spectroscopic analysis is essential for the structural elucidation and
verification of (19Z)-Normacusine B. The following tables are structured to present the key
Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data.

Note: Specific, experimentally derived quantitative data for (19Z)-Normacusine B is not
available in the searched literature. The tables below are provided as a template for data
organization.

NMR Spectroscopic Data

NMR spectroscopy is the most powerful tool for elucidating the complex structure of alkaloids.
1H and 13C NMR data, along with 2D correlation experiments (such as COSY, HSQC, and
HMBC), are used to assign the chemical shifts and establish the connectivity of the molecule.

Table 1: 1H NMR Data of (19Z)-Normacusine B

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not available in

searched literature

Table 2: 13C NMR Data of (19Z)-Normacusine B

Position Chemical Shift (6, ppm)

Data not available in searched literature

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and elemental composition
of the compound. High-resolution mass spectrometry (HRMS) is critical for determining the
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exact molecular formula.

Table 3: Mass Spectrometry Data of (19Z)-Normacusine B

Parameter Value

Molecular Formula C19H22N20

Molecular Weight 294.39 g/mol

Exact Mass (HRMS) Data not available in searched literature
Key Fragmentation lons (m/z) Data not available in searched literature

Infrared (IR) Spectroscopic Data

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 4: Infrared (IR) Spectroscopic Data of (19Z)-Normacusine B

Wavenumber (cm~12) Functional Group Assignment

Data not available in searched literature

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for a
natural product like (19Z)-Normacusine B.

Isolation and Purification

(19Z)-Normacusine B would typically be isolated from a plant source, such as Strychnos
atlantica, through a series of extraction and chromatographic steps. A general workflow is
depicted in the diagram below.
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@Material (e.g., Strychnos atlantica root@

Solvent Extraction (e.g., with Methanol)

'

Liquid-Liquid Partitioning

'

Column Chromatography (e.g., Silica Gel)

'

Fraction Collection

'

Purity Analysis (e.g., TLC, HPLC)

(19Z)-Normacusine B
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 To cite this document: BenchChem. [Spectroscopic Profile of (19Z)-Normacusine B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403292#spectroscopic-data-nmr-ms-ir-of-19z-
normacusine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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